Cas no 1704077-12-2 (1-(2-chloro-6-methylpyridin-3-yl)cyclopentan-1-amine)

• Product Name: 1-(2-chloro-6-methylpyridin-3-yl)cyclopentan-1-amine
• CAS No: 1704077-12-2
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 6383233
• PubChem ID: 165640407
• Update Time: 2025-10-15

1-(2-chloro-6-methylpyridin-3-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylpyridin-3-yl)cyclopentan-1-amine
• 1704077-12-2
• EN300-1979717

• Inchi： 1S/C11H15ClN2/c1-8-4-5-9(10(12)14-8)11(13)6-2-3-7-11/h4-5H,2-3,6-7,13H2,1H3
• InChI Key： AJYNRXKZTSOZJN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C1(CCCC1)N

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-chloro-6-methylpyridin-3-yl)cyclopentan-1-amine

Chemical Profile of 1-(2-chloro-6-methylpyridin-3-yl)cyclopentan-1-amine (CAS No. 1704077-12-2)

1-(2-chloro-6-methylpyridin-3-yl)cyclopentan-1-amine, identified by its CAS number 1704077-12-2, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a pyridine core substituted with chloro and methyl groups, linked to a cyclopentanamine moiety, has garnered attention due to its structural complexity and potential biological activity. The pyridine ring is a cornerstone in medicinal chemistry, often serving as a pharmacophore in drugs targeting various diseases, including infections and cancers. The presence of the chloro substituent at the 2-position and the methyl group at the 6-position introduces electronic and steric effects that modulate the compound's reactivity and interactions with biological targets.

The cyclopentanamine component adds another layer of structural diversity, influencing both the solubility and metabolic stability of the molecule. This structural motif is less common in drug candidates compared to linear or aromatic amines, making 1-(2-chloro-6-methylpyridin-3-yl)cyclopentan-1-amine a subject of interest for researchers seeking novel chemical entities. The combination of these features suggests that this compound may exhibit unique properties that could be exploited in therapeutic applications.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs), which are often key drivers in disease pathways. The pyridine-based scaffold in 1-(2-chloro-6-methylpyridin-3-yl)cyclopentan-1-amine provides a versatile platform for designing molecules that can interact with specific protein targets. For instance, studies have shown that pyridine derivatives can serve as inhibitors or activators of enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The chloro and methyl substituents may play crucial roles in fine-tuning the binding affinity and selectivity of the compound towards its intended target.

One of the most compelling aspects of 1-(2-chloro-6-methylpyridin-3-yl)cyclopentan-1-amine is its potential as a lead compound for drug discovery. Its unique structural features make it an attractive candidate for further optimization through medicinal chemistry techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD). These approaches leverage computational modeling and experimental screening to identify and modify key interactions between the molecule and its biological target. The cyclopentanamine moiety, in particular, has been identified as a promising pharmacophore in several drug candidates due to its ability to adopt multiple conformations that can fit into binding pockets of proteins.

The synthesis of 1-(2-chloro-6-methylpyridin-3-yl)cyclopentan-1-amine presents both challenges and opportunities for chemists. The multi-step synthesis typically involves functional group transformations such as chlorination, alkylation, and reduction reactions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve yields. These techniques not only enhance efficiency but also allow for greater control over regioselectivity and stereochemistry, which are critical factors in pharmaceutical development.

Recent advancements in analytical chemistry have enabled more precise characterization of 1-(2-chloro-6-methylpyridin-3-yl)cyclopentan-1-amine, aiding in understanding its physicochemical properties such as solubility, stability, and metabolic fate. Techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the molecular structure and conformational dynamics. These data are essential for optimizing synthetic routes and predicting biological activity.

The biological evaluation of 1-(2-chloro-6-methylpyridin-3-y)cyclopentanaminoe has been conducted using various in vitro assays to assess its interaction with potential targets. Initial studies have shown promising activity against certain enzymes and receptors relevant to human health conditions. For example, preliminary data suggest that this compound may inhibit the activity of an enzyme involved in cancer cell proliferation or modulate signaling pathways associated with inflammation. However, further research is needed to confirm these findings and explore other potential therapeutic applications.

The development of new drugs is often hampered by issues related to bioavailability and toxicity. The structural features of 1-(2-chloro-octadecylmethylpyridin-e) make it an interesting candidate for addressing these challenges. The cyclopentanamine moiety can enhance oral bioavailability by improving solubility and reducing metabolic clearance rates. Additionally, computational modeling can be used to predict potential toxicological liabilities early in the drug discovery process, allowing for rapid optimization to mitigate risks.

In conclusion, 1-(2-chloro-octadecylmethylpyridine) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity。 Its development underscores the importance of innovative approaches in drug discovery， where interdisciplinary collaboration between chemists， biologists，and computer scientists drives progress。 As research continues，this compound holds promise for contributing to new therapeutic strategies across various medical fields。